Cas no 1807291-74-2 (4-Cyano-3-ethyl-2-methylphenylacetic acid)

• Product Name: 4-Cyano-3-ethyl-2-methylphenylacetic acid
• CAS No: 1807291-74-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5010035
• Update Time: 2025-05-23

4-Cyano-3-ethyl-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-ethyl-2-methylphenylacetic acid

• Inchi： 1S/C12H13NO2/c1-3-11-8(2)9(6-12(14)15)4-5-10(11)7-13/h4-5H,3,6H2,1-2H3,(H,14,15)
• InChI Key： JGVGXMFALMURHA-UHFFFAOYSA-N
• SMILES： OC(CC1=CC=C(C#N)C(CC)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.3
• Topological Polar Surface Area: 61.1

Additional information on 4-Cyano-3-ethyl-2-methylphenylacetic acid

Comprehensive Overview of 4-Cyano-3-ethyl-2-methylphenylacetic acid (CAS No. 1807291-74-2): Properties, Applications, and Industry Insights

4-Cyano-3-ethyl-2-methylphenylacetic acid (CAS 1807291-74-2) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The presence of both cyano and carboxylic acid functional groups makes it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in developing non-steroidal anti-inflammatory drugs (NSAIDs) and crop protection agents, aligning with the growing demand for sustainable solutions in healthcare and agriculture.

The compound's molecular structure (C12H13NO2) combines a substituted phenyl ring with an acetic acid side chain, offering optimal reactivity for cross-coupling reactions and esterification. Researchers particularly value its electron-withdrawing cyano group, which enhances electrophilic properties in peptide coupling and heterocycle formation. These characteristics address the pharmaceutical industry's need for highly functionalized building blocks, a trending topic in medicinal chemistry forums and patent literature.

From a synthetic perspective, 1807291-74-2 demonstrates remarkable stability under microwave-assisted organic synthesis (MAOS) conditions, a technique increasingly adopted to reduce reaction times and improve yields. This aligns with the green chemistry movement, where efficiency and sustainability dominate industry discussions. Analytical data confirms its melting point range of 148-152°C and UV-Vis absorption maxima at 265 nm, critical parameters for quality control in GMP manufacturing.

Market analysts note rising interest in 4-Cyano-3-ethyl-2-methylphenylacetic acid from contract research organizations (CROs) developing novel kinase inhibitors. Its structural similarity to profens (a class of NSAIDs) has spurred investigations into COX-2 selective derivatives, addressing the global need for safer anti-inflammatory agents. These applications respond to frequent search queries regarding next-generation NSAID development and side-effect mitigation strategies.

In agrochemical applications, the compound's ethyl-methyl substitution pattern shows promise for creating systemic fungicides with improved xylem mobility - a hot topic in plant disease management research. Formulation scientists are exploring its salt derivatives to enhance foliar uptake, directly addressing grower concerns about pesticide efficiency and environmental persistence.

Quality specifications for CAS 1807291-74-2 typically require ≥98% purity by HPLC analysis, with strict limits on heavy metal contaminants (<10 ppm). Storage recommendations emphasize protection from moisture and light oxidation, common degradation pathways for aromatic nitriles. These parameters are crucial for researchers comparing bulk suppliers or evaluating compound stability in long-term studies.

The compound's logP value of 2.1 suggests favorable membrane permeability, explaining its utility in prodrug design - a trending area in drug delivery optimization. Recent patent filings describe its incorporation into biodegradable polymer conjugates, tapping into the booming targeted therapy market. Such innovations respond to frequent searches about improving drug bioavailability and reducing dosing frequency.

Analytical characterization of 4-Cyano-3-ethyl-2-methylphenylacetic acid typically involves FT-IR spectroscopy (showing strong C≡N stretch at 2230 cm⁻¹) and NMR (with characteristic phenyl protons at 7.2-7.8 ppm). These spectral fingerprints help distinguish it from similar phenylacetic acid derivatives, a common challenge in structural elucidation workflows discussed in analytical chemistry circles.

Supply chain data indicates increasing availability of 1807291-74-2 from specialty chemical distributors in North America and Asia, with custom scale-up synthesis services meeting the demand for kilogram quantities. This availability supports its growing role in high-throughput screening libraries, particularly for orphan drug targets - a key focus area in precision medicine initiatives.

Environmental fate studies reveal that 4-Cyano-3-ethyl-2-methylphenylacetic acid undergoes aerobic biodegradation within 28 days (OECD 301B), an important consideration for green chemistry compliance. Its low bioaccumulation potential (BCF <100) makes it attractive compared to traditional halogenated intermediates, addressing regulatory concerns about persistent organic pollutants.

In conclusion, CAS 1807291-74-2 represents a compelling case study in multifunctional intermediate applications, bridging pharmaceutical and agrochemical innovation. Its balanced lipophilicity, synthetic versatility, and regulatory-friendly profile position it as a valuable asset in addressing current challenges in drug discovery and sustainable agriculture - topics generating substantial engagement across scientific communities and industry publications.